Cas no 1804876-49-0 (Methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate
• CAS No: 1804876-49-0
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4952656
• Update Time: 2025-10-28

Methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)9-7(5-13)2-6(4-12)3-8(9)11/h2-3,13H,5H2,1H3
• InChI Key： LEBJVFLGTKXKED-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(CO)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate

Methyl 4-Cyano-2-Fluoro-6-(Hydroxymethyl)Benzoate: A Comprehensive Overview

Methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate, also known by its CAS number 1804876-49-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, a fluoro substituent, and a hydroxymethyl group. The combination of these functional groups makes it an intriguing subject for both academic research and industrial applications.

The synthesis of methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high-quality products. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

The physical and chemical properties of methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate have been extensively studied. Its solubility in various solvents, melting point, and thermal stability are critical factors that influence its applicability in different chemical processes. Recent findings indicate that this compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature reactions. Additionally, its solubility in polar solvents such as ethanol and methanol facilitates its use in solution-based reactions.

In terms of applications, methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate has shown promise in the field of materials science. It has been used as a precursor for the synthesis of advanced polymers and composite materials. For example, researchers have successfully incorporated this compound into polyurethane formulations to enhance their mechanical properties. The cyano group in the structure contributes to hydrogen bonding, which improves the overall strength and flexibility of the resulting materials.

The biological activity of methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate has also been a topic of interest in recent studies. Preliminary assays suggest that this compound may exhibit anti-inflammatory and antioxidant properties. These findings open up new avenues for its potential use in pharmaceuticals and nutraceuticals. However, further research is required to fully understand its bioavailability and pharmacokinetics.

From an environmental perspective, the eco-friendliness of methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate has been evaluated. Studies indicate that it degrades relatively quickly under aerobic conditions, reducing its environmental footprint. This makes it a more sustainable choice compared to some other organic compounds used in similar applications.

In conclusion, methyl 4-cyano-2-fluoro-6-(hydroxymethyl)benzoate is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in both academic research and industrial processes. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the development of innovative materials and therapies.